4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester

• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: dimethyl 4-oxo-1H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C9H9NO5/c1-14-8(12)5-3-10-4-6(7(5)11)9(13)15-2/h3-4H,1-2H3,(H,10,11)
• InChI Key: SFTGTHPWSXNSFZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC=C(C1=O)C(=O)OC

Description

4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of dimethyl 3-oxopentanedioate (12 g, 69 mmol), CH(OEt)3 (15.1 g, 100 mmol) and urea (6 g, 100 mmol) in xylene (25 mL) was heated to reflux for 3 hours. The mixture was cooled to room temperature and the precipitate was filtered, washed with xylene and DCM to afford the title compound as white solid (yield 82.3%).